Bisphenol A-d6 beta-D-Glucuronide Bisphenol A-d6 beta-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 1610029-53-2
VCID: VC0030128
InChI: InChI=1S/C21H24O8/c1-21(2,11-3-7-13(22)8-4-11)12-5-9-14(10-6-12)28-20-17(25)15(23)16(24)18(29-20)19(26)27/h3-10,15-18,20,22-25H,1-2H3,(H,26,27)/t15-,16-,17+,18-,20+/m0/s1/i1D3,2D3
SMILES: CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula: C₂₁H₁₈D₆O₈
Molecular Weight: 410.45

Bisphenol A-d6 beta-D-Glucuronide

CAS No.: 1610029-53-2

Cat. No.: VC0030128

Molecular Formula: C₂₁H₁₈D₆O₈

Molecular Weight: 410.45

* For research use only. Not for human or veterinary use.

Bisphenol A-d6 beta-D-Glucuronide - 1610029-53-2

Specification

CAS No. 1610029-53-2
Molecular Formula C₂₁H₁₈D₆O₈
Molecular Weight 410.45
IUPAC Name (2S,3S,4S,5R,6S)-6-[4-[1,1,1,3,3,3-hexadeuterio-2-(4-hydroxyphenyl)propan-2-yl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C21H24O8/c1-21(2,11-3-7-13(22)8-4-11)12-5-9-14(10-6-12)28-20-17(25)15(23)16(24)18(29-20)19(26)27/h3-10,15-18,20,22-25H,1-2H3,(H,26,27)/t15-,16-,17+,18-,20+/m0/s1/i1D3,2D3
SMILES CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O

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